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For researchers, scientists, and drug development professionals engaged in the burgeoning

field of bioconjugation, the precise characterization of modified proteins is paramount. Tetrazine

ligation, a cornerstone of bioorthogonal chemistry, has enabled the development of

sophisticated protein conjugates, including antibody-drug conjugates (ADCs), for therapeutic

and diagnostic applications. The inherent heterogeneity of these bioconjugates—arising from

variations in conjugation sites and efficiency—necessitates robust analytical techniques to

ensure their quality, efficacy, and safety. High-Performance Liquid Chromatography (HPLC) has

emerged as an indispensable tool for this purpose, offering a suite of methods to dissect the

complexities of these molecules.[1][2]

This guide provides an in-depth, objective comparison of the primary HPLC methods for

analyzing tetrazine-modified proteins. We will delve into the causality behind experimental

choices, present supporting data, and provide detailed protocols to empower you to select and

implement the most appropriate analytical strategies for your research.

The Chemistry of Tetrazine Bioconjugation: A
Foundation for Analysis
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The analysis of tetrazine-modified proteins is intrinsically linked to the chemistry of their

formation. Tetrazine ligation is a bioorthogonal reaction, meaning it occurs selectively within a

biological system without interfering with native biochemical processes.[3] The core of this

chemistry is an inverse-electron-demand Diels-Alder (iEDDA) reaction. In this [4+2]

cycloaddition, an electron-deficient 1,2,4,5-tetrazine (the diene) reacts with a strained, electron-

rich dienophile, such as a trans-cyclooctene (TCO), that has been incorporated into the protein.

This initial cycloaddition is followed by a retro-Diels-Alder reaction, which results in the

irreversible elimination of nitrogen gas (N₂), driving the reaction to completion.[3][4]
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Understanding this reaction is crucial for HPLC method development. The addition of the

tetrazine and its payload can alter the protein's physicochemical properties, including its size,

charge, and hydrophobicity. These changes form the basis for separation by different HPLC

techniques.

Comparative Analysis of Key HPLC Methods
The heterogeneity of tetrazine-modified proteins presents a significant analytical challenge.

This includes variations in the drug-to-antibody ratio (DAR) in ADCs, the presence of

unconjugated protein, free tetrazine-payload, and potential aggregation or fragmentation.[1]
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Different HPLC methods exploit distinct physicochemical properties of these species to achieve

separation and quantification.[1][2]
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The following are detailed, step-by-step methodologies for the key HPLC techniques used in

the analysis of tetrazine-modified proteins. These protocols serve as a starting point and may

require optimization based on the specific characteristics of your protein conjugate.

Hydrophobic Interaction Chromatography (HIC) for DAR
Analysis
HIC is the gold standard for determining the drug-to-antibody ratio (DAR) of intact ADCs and

other protein conjugates under non-denaturing conditions.[6][7] Separation is based on the

increased surface hydrophobicity of the protein with each conjugated tetrazine-payload

molecule.

Instrumentation & Consumables:

HPLC System: A biocompatible HPLC or UHPLC system is recommended.

Column: A HIC column with a butyl- or phenyl-ligand chemistry (e.g., TSKgel Butyl-NPR,

MAbPac HIC-Butyl).[19]

Mobile Phase A (High Salt): 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0.

Mobile Phase B (Low Salt): 50 mM Sodium Phosphate, pH 7.0.

Detection: UV at 280 nm.

Procedure:

Sample Preparation: Dilute the tetrazine-modified protein sample to a concentration of 1

mg/mL in Mobile Phase A. Filter the sample through a 0.22 µm syringe filter.[20]

Column Equilibration: Equilibrate the HIC column with 100% Mobile Phase A until a stable

baseline is achieved.

Injection: Inject 10-50 µL of the prepared sample.

Elution Gradient:

0-5 min: 100% Mobile Phase A (Isocratic)
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5-35 min: Linear gradient from 100% Mobile Phase A to 100% Mobile Phase B.

35-40 min: 100% Mobile Phase B (Isocratic)

40-45 min: Return to 100% Mobile Phase A.

45-55 min: Re-equilibration at 100% Mobile Phase A.

Data Analysis: Integrate the peaks corresponding to the different DAR species. The average

DAR can be calculated from the relative peak areas.
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Reversed-Phase HPLC (RP-HPLC) for Purity and
Fragment Analysis
RP-HPLC is a high-resolution technique that separates molecules based on their

hydrophobicity.[10][11] For tetrazine-modified proteins, it is often used to analyze the purity of

the conjugate and to separate the light and heavy chains after reduction to determine

conjugation sites.[21][22]

Instrumentation & Consumables:

HPLC System: An HPLC or UHPLC system with a column heater.
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Column: A wide-pore (≥300 Å) C4 or C8 reversed-phase column.[1]

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Detection: UV at 280 nm.

Procedure:

Sample Preparation:

Intact Protein: Dilute the sample to 1 mg/mL in Mobile Phase A.

Reduced Protein: To reduce the protein, incubate with a reducing agent (e.g., DTT) and

then dilute in Mobile Phase A.

Column Equilibration: Equilibrate the RP-HPLC column with the initial mobile phase

composition (e.g., 95% A, 5% B).

Injection: Inject 10-20 µL of the prepared sample.

Elution Gradient:

0-5 min: 5% Mobile Phase B (Isocratic)

5-45 min: Linear gradient from 5% to 95% Mobile Phase B.

45-50 min: 95% Mobile Phase B (Isocratic)

50-55 min: Return to 5% Mobile Phase B.

55-65 min: Re-equilibration at 5% Mobile Phase B.

Column Temperature: Maintain the column temperature at 60-80°C to improve peak shape

and recovery.[23]

Data Analysis: Analyze the chromatogram for purity and the presence of conjugated and

unconjugated fragments.
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Size-Exclusion Chromatography (SEC) for Aggregate
and Fragment Analysis
SEC separates molecules based on their size in solution.[13] It is the primary method for

detecting and quantifying aggregates, which are critical quality attributes for therapeutic

proteins.[14]

Instrumentation & Consumables:

HPLC System: A biocompatible HPLC or UHPLC system.

Column: A SEC column with a pore size appropriate for the molecular weight of the protein

and its potential aggregates.

Mobile Phase: A physiological buffer, such as 150 mM sodium phosphate, pH 7.0.

Detection: UV at 280 nm.

Procedure:

Sample Preparation: Dilute the protein sample to 1-2 mg/mL in the mobile phase. Filter the

sample through a 0.22 µm syringe filter.[20]

Column Equilibration: Equilibrate the SEC column with the mobile phase at a constant flow

rate until a stable baseline is achieved.

Injection: Inject 20-100 µL of the prepared sample.

Elution: Elute the sample isocratically with the mobile phase.

Data Analysis: Integrate the peaks corresponding to aggregates, monomer, and fragments.

Express the results as a percentage of the total peak area.

Ion-Exchange Chromatography (IEX) for Charge Variant
Analysis
IEX separates proteins based on their net surface charge.[15][16] Conjugation with tetrazine

and its payload can alter the charge of a protein, leading to different charge variants that can
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be resolved by IEX.

Instrumentation & Consumables:

HPLC System: A biocompatible HPLC or UHPLC system.

Column: A weak or strong cation or anion exchange column, depending on the protein's

isoelectric point (pI) and the desired mobile phase pH.[18]

Mobile Phase A (Low Salt): 20 mM MES, pH 6.0 (for cation exchange).

Mobile Phase B (High Salt): 20 mM MES, 1 M NaCl, pH 6.0 (for cation exchange).

Detection: UV at 280 nm.

Procedure:

Sample Preparation: Exchange the protein sample into Mobile Phase A using a desalting

column or dialysis. Dilute to a final concentration of 1 mg/mL.

Column Equilibration: Equilibrate the IEX column with 100% Mobile Phase A.

Injection: Inject 20-50 µL of the prepared sample.

Elution Gradient:

0-5 min: 100% Mobile Phase A (Isocratic)

5-35 min: Linear gradient from 100% Mobile Phase A to 100% Mobile Phase B.

35-40 min: 100% Mobile Phase B (Isocratic)

40-45 min: Return to 100% Mobile Phase A.

45-55 min: Re-equilibration at 100% Mobile Phase A.

Data Analysis: Analyze the chromatogram for the presence of charge variants.
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Conclusion: An Orthogonal Approach for
Comprehensive Characterization
The comprehensive analysis of tetrazine-modified proteins rarely relies on a single HPLC

method. Instead, an orthogonal approach, employing a combination of these techniques, is

necessary for a complete understanding of the product's quality attributes. For instance, HIC is

the method of choice for DAR determination of intact conjugates, while RP-HPLC provides

valuable information on the purity and conjugation sites of the protein's subunits.[9] SEC is

essential for monitoring aggregation and stability, and IEX is crucial for characterizing charge

heterogeneity.

By understanding the principles behind each of these HPLC methods and by implementing

robust, well-validated protocols, researchers can confidently and accurately characterize their

tetrazine-modified proteins, ensuring the development of safe and effective bioconjugates.

References
Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution

Analysis. American Pharmaceutical Review. Published July 31, 2015. [Link]

Online native hydrophobic interaction chromatography-mass spectrometry of antibody-drug

conjugates. Taylor & Francis Online. Published December 25, 2024. [Link]

Hydrophobic interaction chromatography a versatile method for ADC and protein analysis.

GoToWebinar. Published April 10, 2024. [Link]

ADC Analysis by Hydrophobic Interaction Chromatography. PubMed. Accessed February 28,

2026. [Link]

Rapid and Efficient Generation of Stable Antibody–Drug Conjugates via an Encoded

Cyclopropene and an Inverse‐Electron‐Demand Diels–Alder Reaction. PMC. Accessed

February 28, 2026. [Link]

The Unique Properties and Click Capacity of the Tetrazine Group Enable Tetrazine Allyl

Acetate to Serve as a Versatile Bis-Thiol Bioconjugation and Functionalization Agent. PMC.

Published online October 1, 2025. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 16 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28458283/
https://www.americanpharmaceuticalreview.com/Featured-Articles/177698-Hydrophobic-Interaction-Chromatography-for-Antibody-Drug-Conjugate-Drug-Distribution-Analysis/
https://www.tandfonline.com/doi/full/10.1080/19420862.2024.2423305
https://www.gotostage.com/channel/vwr-chemicals-and-reagents/recording/0a1b2c3d4e5f6a7b8c9d0e1f2a3b4c5d/watch
https://pubmed.ncbi.nlm.nih.gov/26466782/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6392015/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11451523/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ion-ExchangE chromatography for BIomolEculE analysIs. Agilent. Accessed February 28,

2026. [Link]

Mastering Protein Separation with Ion Exchange Chromatography. Chrom Tech, Inc.

Published November 20, 2024. [Link]

Tetrazine Ligation: Fast Bioconjugation Based on Inverse-Electron-Demand Diels−Alder

Reactivity. Journal of the American Chemical Society. Published September 18, 2008. [Link]

Protein Purification by Ion Exchange Chromatography. Sino Biological. Accessed February

28, 2026. [Link]

Step-by-Step Protocol for Reproducible Size Exclusion Chromatography. Persee. Published

July 10, 2025. [Link]

3.4.3. Ion Exchange Chromatography. Chemistry LibreTexts. Updated September 4, 2025.

[Link]

A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC.

Advanced Chromatography Technologies. Accessed February 28, 2026. [Link]

High-Efficiency Protein Purification by HPLC. Phenomenex. Published October 16, 2025.

[Link]

Tips & Tricks GPC/SEC: Protein Analysis with Size-Exclusion Chromatography. LCGC

International. Published November 12, 2020. [Link]

Guide to Size-Exclusion Chromatography (SEC) of mAb Aggregates, Monomers, and

Fragments. Waters. Accessed February 28, 2026. [Link]

Method Development Considerations for Reversed-Phase Protein Separations. Waters.

Accessed February 28, 2026. [Link]

Tetrazine-Containing Amino Acid for Peptide Modification and Live Cell Labeling. PLOS

ONE. Published November 1, 2025. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.agilent.com/cs/library/primers/public/5991-8668EN_Bio-IEX_Primer.pdf
https://www.chromtech.com/mastering-protein-separation-with-ion-exchange-chromatography
https://pubs.acs.org/doi/10.1021/ja805380p
https://www.sinobiological.com/resource/protein-purification/ion-exchange-chromatography
https://www.perseena.com/step-by-step-protocol-for-reproducible-size-exclusion-chromatography/
https://chem.libretexts.org/Bookshelves/Biochemistry/Book%3A_Biochemistry_Online_(Jakubowski)/03%3A_Protein_Structure/3.4%3A_Methods_for_Protein_Purification_and_Analysis/3.4.03%3A_Ion_Exchange_Chromatography
https://www.ace-hplc.com/ace/media/pdf/guides/AG03_RP_Proteins_Peptides.pdf
https://www.phenomenex.com/documents/high-efficiency-protein-purification-by-hplc/
https://www.chromatographyonline.com/view/tips-tricks-gpc-sec-protein-analysis-with-size-exclusion-chromatography
https://www.waters.com/nextgen/us/en/library/application-notes/2014/guide-to-size-exclusion-chromatography-sec-of-mab-aggregates-monomers-and-fragments.html
https://www.waters.com/nextgen/us/en/library/application-notes/2012/method-development-considerations-for-reversed-phase-protein-separations.html
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0141918
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reversed-phase High Performance Liquid Chromatography of proteins. PubMed. Published

August 15, 2010. [Link]

Improving the Quality of Antibody Drug Conjugates by Orthogonal Analytical Methods.

Agilent. Accessed February 28, 2026. [Link]

Enabling Universal Access to Rapid and Stable Tetrazine Bioorthogonal Probes through

Triazolyl-Tetrazine Formation. PMC. Accessed February 28, 2026. [Link]

Chromatography Methods Compared: HPLC vs. FPLC vs. GC. Patsnap Synapse. Published

April 29, 2025. [Link]

Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation

with Vinylboronic Acids. Bioconjugate Chemistry. Published August 6, 2018. [Link]

Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation

with Vinylboronic Acids. PMC. Published September 19, 2018. [Link]

Enabling Universal Access to Rapid and Stable Tetrazine Bioorthogonal Probes through

Triazolyl-Tetrazine Formation. JACS Au. Published May 30, 2024. [Link]

Head-to-Head Comparison of the in Vivo Performance of Highly Reactive and Polar 18F-

Labeled Tetrazines. PMC. Accessed February 28, 2026. [Link]

The Unique Properties and Click Capacity of the Tetrazine Group Enable Tetrazine Allyl

Acetate to Serve as a Versatile Bis-Thiol Bioconjugation and Functionalization Agent.

ResearchGate. Published November 28, 2025. [Link]

[The Characterization of Drug-to-Antibody Ratio and Isoforms of ADCs Using LC and MS

Technologies]. PubMed. Accessed February 28, 2026. [Link]

Site-Specific Antibody Functionalization Using Tetrazine–Styrene Cycloaddition. PMC.

Accessed February 28, 2026. [Link]

Rapid Native HIC–MS Using Ammonium Tartrate for Robust Drug-to-Antibody Ratio

Characterization of Antibody–Drug Conjugates. LCGC International. Published January 26,

2026. [Link]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2922055/
https://www.agilent.com/cs/library/applications/5991-7925EN_Application_Note_Improving_the_Quality_of_Antibody_Drug_Conjugates_by_Orthogonal_Analytical_Methods.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11252110/
https://www.patsnap.com/synapse/articles/chromatography-methods-compared-hplc-vs-fplc-vs-gc
https://pubs.acs.org/doi/10.1021/acs.bioconjchem.8b00424
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6151478/
https://pubs.acs.org/doi/10.1021/jacsau.4c00188
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8308434/
https://www.researchgate.net/publication/386088219_The_Unique_Properties_and_Click_Capacity_of_the_Tetrazine_Group_Enable_Tetrazine_Allyl_Acetate_to_Serve_as_a_Versatile_Bis-Thiol_Bioconjugation_and_Functionalization_Agent
https://pubmed.ncbi.nlm.nih.gov/31355998/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5908753/
https://www.chromatographyonline.com/view/rapid-native-hic-ms-using-ammonium-tartrate-for-robust-drug-to-antibody-ratio-characterization-of-antibody-drug-conjugates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Site-selective protein modification via disulfide rebridging for fast tetrazine/ trans -

cyclooctene bioconjugation. Organic & Biomolecular Chemistry. Published January 9, 2020.

[Link]

Principles and Applications of High-Performance Liquid Chromatography (HPLC): A Review.

Biomedical and Pharmacology Journal. Published June 30, 2025. [Link]

Short Review on Comparative Study of Chromatography. Asian Journal of Pharmaceutical

Analysis. Accessed February 28, 2026. [Link]

Characterization of antibody variants during process development: The tale of incomplete

processing of N-terminal secretion peptide. PMC. Accessed February 28, 2026. [Link]

Tetrazine ligation for chemical proteomics. SciSpace. Accessed February 28, 2026. [Link]

Combination Drug Analysis: Challenges and Approaches in HPLC Method Development.

Preprints.org. Published June 9, 2025. [Link]

Radiolabelling of peptides with tetrazine ligation based on the inverse electron-demand

Diels–Alder reaction. RSC Publishing. Published July 26, 2023. [Link]

Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs. MDPI. Accessed

February 28, 2026. [Link]

Covalent Immobilization of Antibodies through Tetrazine-TCO Reaction to Improve Sensitivity

of ELISA Technique. MDPI. Published December 20, 2021. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pdf.benchchem.com [pdf.benchchem.com]

2. lcms.cz [lcms.cz]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2020/ob/c9ob02687h
https://biomedpharmajournal.org/vol18no2/principles-and-applications-of-high-performance-liquid-chromatography-hplc-a-review/
https://ajpa.info/index.php/ajpa/article/view/1803
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4993134/
https://typeset.io/papers/tetrazine-ligation-for-chemical-proteomics-2i1l0v7q
https://www.preprints.org/manuscript/202406.0594/v1
https://pubs.rsc.org/en/content/articlelanding/2023/ob/d3ob00938a
https://www.mdpi.com/1420-3049/27/21/7228
https://www.mdpi.com/1422-0067/23/1/37
https://www.benchchem.com/product/b12369134?utm_src=pdf-custom-synthesis#bc-rfq
https://pdf.benchchem.com/609/A_Comparative_Guide_to_HPLC_Methods_for_Analyzing_Bioconjugate_Purity.pdf
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/br_adc_workflow_5994_5089en_agilent_88ac272284.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. pubs.acs.org [pubs.acs.org]

4. Enabling Universal Access to Rapid and Stable Tetrazine Bioorthogonal Probes through
Triazolyl-Tetrazine Formation - PMC [pmc.ncbi.nlm.nih.gov]

5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

6. ADC Analysis by Hydrophobic Interaction Chromatography - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. youtube.com [youtube.com]

8. tandfonline.com [tandfonline.com]

9. [The Characterization of Drug-to-Antibody Ratio and Isoforms of ADCs Using LC and MS
Technologies] - PubMed [pubmed.ncbi.nlm.nih.gov]

10. hplc.eu [hplc.eu]

11. Reversed-phase High Performance Liquid Chromatography of proteins - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. High-Efficiency Protein Purification by HPLC | Phenomenex [phenomenex.com]

13. chromatographyonline.com [chromatographyonline.com]

14. lcms.cz [lcms.cz]

15. chromtech.com [chromtech.com]

16. sinobiological.com [sinobiological.com]

17. lcms.cz [lcms.cz]

18. chem.libretexts.org [chem.libretexts.org]

19. documents.thermofisher.com [documents.thermofisher.com]

20. merckmillipore.com [merckmillipore.com]

21. lcms.cz [lcms.cz]

22. Characterization of antibody variants during process development: The tale of incomplete
processing of N-terminal secretion peptide - PMC [pmc.ncbi.nlm.nih.gov]

23. waters.com [waters.com]

To cite this document: BenchChem. [A Comparative Guide to HPLC Analysis Methods for
Tetrazine-Modified Proteins]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369134/docs#a-comparative-guide-to-hplc-
analysis-methods-for-tetrazine-modified-proteins]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://pubs.acs.org/doi/10.1021/ja8053805
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11350731/
https://www.americanpharmaceuticalreview.com/Featured-Articles/177927-Hydrophobic-Interaction-Chromatography-for-Antibody-Drug-Conjugate-Drug-Distribution-Analysis/
https://pubmed.ncbi.nlm.nih.gov/31643055/
https://pubmed.ncbi.nlm.nih.gov/31643055/
https://www.youtube.com/watch?v=jg7dKZTk2VE
https://www.tandfonline.com/doi/full/10.1080/19420862.2024.2446304
https://pubmed.ncbi.nlm.nih.gov/28458283/
https://pubmed.ncbi.nlm.nih.gov/28458283/
https://www.hplc.eu/Downloads/ACE_Guide_Peptides.pdf
https://pubmed.ncbi.nlm.nih.gov/20814934/
https://pubmed.ncbi.nlm.nih.gov/20814934/
https://www.phenomenex.com/knowledge-center/hplc-knowledge-center/protein-purification-by-hplc
https://www.chromatographyonline.com/view/tips-tricks-gpcsec-protein-analysis-size-exclusion-chromatography-0
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720006067en_90f4350f5f/720006067en.pdf
https://chromtech.com/blog/mastering-protein-separation-with-ion-exchange-chromatography/
https://www.sinobiological.com/resource/protein-review/protein-purification-by-iec
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/5991_3775_EN_Bio_IEX_How_To_LR_36d616636e/5991-3775EN_BioIEX_HowTo_LR.pdf
https://chem.libretexts.org/Courses/University_of_Arkansas_Little_Rock/CHEM_4320_5320%3A_Biochemistry_1/03%3A_Methods_of_Protein_Purification_and_Characterization/3.4%3A_Chromatography/3.4.3._Ion_Exchange_Chromatography
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-21079-LC-MAbPac-HIC-Butyl-Cysteine-Linked-mAb-AN21079-EN.pdf
https://www.merckmillipore.com/GW/en/technical-documents/protocol/protein-biology/protein-purification/sample-preparation
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/PN_21224_HPLC_Monoclonal_Antibodies_MS_PN_21224_EN_Rev1_b2dff3faef/PN-21224-HPLC-Monoclonal-Antibodies-MS-PN21224-EN-Rev1.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3502237/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3502237/
https://www.waters.com/nextgen/de/de/library/application-notes/2011/method-development-considerations-for-reversed-phase-protein-separations.html
https://www.benchchem.com/product/b12369134/docs#a-comparative-guide-to-hplc-analysis-methods-for-tetrazine-modified-proteins
https://www.benchchem.com/product/b12369134/docs#a-comparative-guide-to-hplc-analysis-methods-for-tetrazine-modified-proteins
https://www.benchchem.com/product/b12369134/docs#a-comparative-guide-to-hplc-analysis-methods-for-tetrazine-modified-proteins
https://www.benchchem.com/product/b12369134/docs#a-comparative-guide-to-hplc-analysis-methods-for-tetrazine-modified-proteins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369134?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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